Cas no 668276-31-1 (4-(Bromomethyl)-1,5-naphthyridine)

• Product Name: 4-(Bromomethyl)-1,5-naphthyridine
• CAS No: 668276-31-1
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• CID: 1028835
• PubChem ID: 57514649
• Update Time: 2025-04-20

4-(Bromomethyl)-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-1,5-naphthyridine
• DTXSID60726976
• 668276-31-1
• SCHEMBL638191
• DB-315855

• Inchi： 1S/C9H7BrN2/c10-6-7-3-5-11-8-2-1-4-12-9(7)8/h1-5H,6H2
• InChI Key： GSYYCYLYOAELCQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NC2=CC=CN=C12

Computed Properties

• Exact Mass: 221.97931
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78